Palmitoleic acid Palmitoleic acid 9-Hexadecenoic acid, (9Z)- is a natural product found in Phormidium tenue, Penicillium oxalicum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 373-49-9
VCID: VC21106652
InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)
SMILES: CCCCCCC=CCCCCCCCC(=O)O
Molecular Formula: C16H30O2
Molecular Weight: 254.41 g/mol

Palmitoleic acid

CAS No.: 373-49-9

Cat. No.: VC21106652

Molecular Formula: C16H30O2

Molecular Weight: 254.41 g/mol

* For research use only. Not for human or veterinary use.

Palmitoleic acid - 373-49-9

Specification

Description 9-Hexadecenoic acid, (9Z)- is a natural product found in Phormidium tenue, Penicillium oxalicum, and other organisms with data available.
CAS No. 373-49-9
Molecular Formula C16H30O2
Molecular Weight 254.41 g/mol
IUPAC Name hexadec-9-enoic acid
Standard InChI InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)
Standard InChI Key SECPZKHBENQXJG-UHFFFAOYSA-N
Isomeric SMILES CCCCCC/C=C\CCCCCCCC(=O)O
SMILES CCCCCCC=CCCCCCCCC(=O)O
Canonical SMILES CCCCCCC=CCCCCCCCC(=O)O
Appearance Unit:100 mgSolvent:nonePurity:99%Physical liquid
Melting Point -0.1 °C

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